Cas no 5585-96-6 (4-Acetoxyindole)

4-Acetoxyindole Properties

Names and Identifiers

• 1H-Indol-4-yl acetate
• 4-Indolyl acetate
• 4-ACETOXYINDOLE
• acetic acid 1H-indol-4-yl ester
• ZXDMUHFTJWEDEF-UHFFFAOYSA-N
• 4-IndolylAcetate
• 4-Acetoxy indole
• 4-Indoxyl acetate
• PubChem7301
• 4-Acetoxy-1H-indole
• 1H-indol-4-yl ethanoate
• 1H-Indol-4-yl acetate #
• 1H-Indol-4-ol,4-acetate
• TRA0029728
• AB01042
• CM10945
• AJ-
• 5585-96-6
• MFCD00010678
• FT-0618758
• 4-Indolyl acetate, 99%
• A-0300
• AC-4398
• AKOS015837973
• SY004859
• AS-31131
• A830841
• SCHEMBL594038
• DTXSID70342707
• CS-W017456
• DB-052811
• 4-Acetoxyindole
• 4-Indolylacetate; Indol-4-ol, Acetate (Ester); 1H-Indol-4-ol, Acetate (Ester); Indol-4-ol, Acetate;
• +Expand

• MDL： MFCD00010678
• InChIKey： ZXDMUHFTJWEDEF-UHFFFAOYSA-N
• Inchi： 1S/C10H9NO2/c1-7(12)13-10-4-2-3-9-8(10)5-6-11-9/h2-6,11H,1H3
• SMILES： O(C(C([H])([H])[H])=O)C1=C([H])C([H])=C([H])C2=C1C([H])=C([H])N2[H]

Computed Properties

• Exact Mass: 175.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 175.063329
• Heavy Atom Count: 13
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 42.1

Experimental Properties

• LogP: 2.09320
• PSA: 42.09000
• Refractive Index: 1.633
• Boiling Point: 339.1℃ at 760 mmHg
• Melting Point: 100-102 °C (lit.)
• Flash Point: 158.9℃
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.2550

4-Acetoxyindole Security Information

• WGK Germany：3
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： Irritant

4-Acetoxyindole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%